Cas no 870007-78-6 (Tert-butyl 4-[2-(methanesulfonamido)ethyl]piperazine-1-carboxylate)

• Product Name: Tert-butyl 4-[2-(methanesulfonamido)ethyl]piperazine-1-carboxylate
• CAS No: 870007-78-6
• MF: C₁₂H₂₅N₃O₄S
• MW: 307.409601926804
• CID: 2118477
• Update Time: 2023-08-04

Tert-butyl 4-[2-(methanesulfonamido)ethyl]piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-[2-[(methylsulfonyl)amino]ethyl]-1-Piperazinecarboxylic acid 1,1-dimethylethyl ester
• IKESSTPMTONDOL-UHFFFAOYSA-N
• tert-butyl 4-(2-methanesulfonamidoethyl)piperazine-1-carboxylate
• 4-(2-methanesulfonylamino-ethyl)-piperazine-1-carboxylic acid tert-butyl ester
• Tert-butyl 4-[2-(methanesulfonamido)ethyl]piperazine-1-carboxylate

• Inchi： 1S/C12H25N3O4S/c1-12(2,3)19-11(16)15-9-7-14(8-10-15)6-5-13-20(4,17)18/h13H,5-10H2,1-4H3
• InChI Key： IKESSTPMTONDOL-UHFFFAOYSA-N
• SMILES： S(C)(NCCN1CCN(C(=O)OC(C)(C)C)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 417
• Topological Polar Surface Area: 87.3